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Compound of Interest

2-(2-Methyl-4-
Compound Name:
nitrophenyl)acetaldehyde

Cat. No.: B8693336

Get Quote

Executive Summary

2-(2-Methyl-4-nitrophenyl)acetaldehyde (CAS: N/A for specific isomer, analogous to 1460-

05-5) is a high-value, reactive intermediate used to access 2,4-disubstituted phenethylamine
scaffolds. These motifs are privileged structures in medicinal chemistry, serving as precursors
for adrenergic receptor antagonists, kinase inhibitors, and bio-isosteres of tryptamine
derivatives.

Unlike its commercially stable alcohol or acid counterparts, this aldehyde offers a unique
"electrophilic handle" for reductive amination and Pictet-Spengler cyclizations, allowing for the
rapid generation of diversity-oriented libraries. However, its use is often limited by its instability
(propensity for polymerization and oxidation). This guide provides a validated protocol for its in
situ generation and immediate utilization, ensuring high yields and reproducibility in drug
development workflows.

Chemical Identity & Properties
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Property Description

IUPAC Name 2-(2-Methyl-4-nitrophenyl)acetaldehyde
Molecular Formula CoH9NO3

Molecular Weight 179.17 g/mol

Appearance Pale yellow to orange oil (prone to darkening)

Soluble in DCM, THF, EtOAc; sparingly soluble

Solubility ) )
in water

Highly electrophilic carbonyl;
Key Reactivity
-proton acidity due to nitro-aryl induction

- Class Ill (Unstable): Prone to aerobic oxidation
Stability Class . o
to acid and aldol polymerization.

Strategic Utility in Drug Design

The "2-methyl-4-nitro" substitution pattern confers specific pharmacological properties:

o Metabolic Stability: The ortho-methyl group sterically hinders metabolic attack at the benzylic
position.

» Electronic Tuning: The para-nitro group is a strong electron-withdrawing group (EWG),
modulating the pKa of downstream amines and enhancing

stacking interactions in receptor binding pockets.

Core Applications

» Reductive Amination: Access to secondary and tertiary amines (e.g., N-alkyl-2-methyl-4-
nitrophenethylamines).

e Henry Reaction (Nitroaldol): Condensation with nitroalkanes to form dinitro scaffolds.
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o Heterocycle Synthesis: Precursor for substituted tetrahydroisoquinolines via Pictet-Spengler
condensation with electron-rich amines.

Synthesis & Handling Protocols

Due to stability concerns, we recommend generating the aldehyde from 2-(2-methyl-4-
nitrophenyl)ethanol via controlled oxidation immediately prior to use.

Protocol A: Controlled Oxidation (Dess-Martin
Periodinane)

This method avoids the acidic conditions of Jones oxidation and the cryogenic requirements of
Swern oxidation, making it scalable for Kilo-lab operations.

Reagents:

e Substrate: 2-(2-Methyl-4-nitrophenyl)ethanol (1.0 equiv)
e Oxidant: Dess-Martin Periodinane (DMP) (1.2 equiv)

e Solvent: Dichloromethane (DCM) (anhydrous)

e Quench: Sat. NaHCOs / Na2S20s3 (1:1)

Step-by-Step Methodology:

e Preparation: Charge a flame-dried reactor with 2-(2-methyl-4-nitrophenyl)ethanol dissolved
in anhydrous DCM (0.2 M). Cool to 0°C under N2 atmosphere.

o Addition: Add DMP solid in portions over 20 minutes. The slight excess ensures complete
conversion.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 2—3 hours. Monitor via TLC
(30% EtOAc/Hexane); product (

) should appear as a UV-active spot distinct from starting material (

)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8693336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Work-up (Critical):
o Dilute with Et20.

o Pourinto a 1:1 mixture of sat. NaHCOs and sat. Na2S20s. Stir vigorously for 15 mins until
the organic layer is clear (removes iodine byproducts).

o Separate phases. Wash organic layer with brine, dry over MgSOa.
« |solation: Concentrate under reduced pressure at <30°C. Do not heat.

o Result: The aldehyde is obtained as a yellow oil. Proceed immediately to the next step.

Protocol B: Telescoped Reductive Amination

Use this protocol to convert the unstable aldehyde directly into a stable pharmaceutical
intermediate.

Target: Synthesis of N-Benzyl-2-(2-methyl-4-nitrophenyl)ethanamine.

e Imine Formation: Dissolve the freshly prepared aldehyde (1.0 equiv) in DCE
(Dichloroethane). Add Benzylamine (1.05 equiv) and MgSOa (2.0 equiv) to sequester water.
Stir for 1 hour at RT.

e Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one
portion.

o Completion: Stir overnight at RT.

 Purification: Quench with sat. NaHCOs. Extract with DCM. Purify via flash column
chromatography (SiO2, MeOH/DCM gradient).

Visualizing the Workflow

The following diagram illustrates the "Just-in-Time" synthesis strategy required for this
intermediate.
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Caption: Telescoped synthesis pathway minimizing the isolation time of the unstable aldehyde
intermediate.

Scientific Validation & Troubleshooting
Why this pathway?

Direct nitration of phenethylacetaldehyde often yields a mixture of isomers (ortho/para) that are
difficult to separate. By starting with the 2-methyl-4-nitro substitution pattern on the stable
alcohol or styrene precursor, we guarantee regiospecificity.

Troubleshooting Table
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Issue Probable Cause Corrective Action

S ) Use DMP instead of Jones
) Over-oxidation to carboxylic
Low Yield (Step 1) " Reagent. Ensure anhydrous
acid.
conditions.

o Store aldehyde in solution at
) Polymerization (Aldol ] )
Darkening of Product ) -20°C. Use immediately. Do
condensation). o
not distill.

) o Add activated molecular sieves
o Water interference in imine o
Incomplete Amination ) or MgSOa during imine
formation. )
formation step.

Ensure rigorous washing with

Impurity Profile lodine residue from DMP. )
Na2S203/NaHCOs mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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